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Compound Name: Bromomonilicin

Cat. No.: B1168491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromomonilicin (CAS #101023-71-6) is a naturally occurring compound with documented

antifungal properties and potential as an anticancer agent. This technical guide provides a

summary of the currently available chemical and biological information on Bromomonilicin. It

is important to note that while the foundational research on this compound was published in

1986, access to the full text of this primary literature is limited. Consequently, detailed

experimental protocols and in-depth mechanistic studies are not widely available in the public

domain. This document compiles the existing data and outlines the known characteristics of

Bromomonilicin.

Chemical Properties
Bromomonilicin is a brominated organic compound. The fundamental chemical and physical

properties are summarized below. This information is primarily derived from publicly available

data from chemical suppliers.
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Property Value Source

CAS Number 101023-71-6 -

Molecular Formula C₁₆H₁₁BrO₇ MedKoo Biosciences

Molecular Weight 395.16 g/mol MedKoo Biosciences

Exact Mass 393.9700 g/mol MedKoo Biosciences

Elemental Analysis
C: 48.63%, H: 2.81%, Br:

20.22%, O: 28.34%
MedKoo Biosciences

IUPAC Name

methyl (1S)-5-bromo-10-

hydroxy-8-methyl-3,11-dioxo-

1,11-dihydro-3H-oxepino[4,3-

b]chromene-1-carboxylate

-

Biological Activity
Antifungal Activity
Bromomonilicin was first identified as a new antifungal substance produced by the fungus

Monilinia fructicola. While the original publication by Kachi et al. (1986) likely contains specific

data on its antifungal spectrum and potency (e.g., Minimum Inhibitory Concentration - MIC

values), this detailed information is not readily accessible in publicly available databases. The

compound is a brominated analog of the known antifungal metabolite, chloromonilicin, which is

also produced by Monilinia fructicola.

Anticancer Potential
Some sources suggest that Bromomonilicin possesses potential anticancer properties. This is

often inferred from the activities of structurally related compounds. However, specific studies

detailing the cytotoxic effects of Bromomonilicin against cancer cell lines, including

quantitative data such as IC₅₀ values, are not currently available in the public scientific

literature. The proposed mechanism of action for its potential antimicrobial and anticancer

effects is a general interference with cellular processes, possibly through the inhibition of key

enzymes and metabolic pathways.
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Experimental Protocols
A critical limitation in the available information for Bromomonilicin is the lack of detailed

experimental protocols.

Isolation Protocol
The original method for the isolation of Bromomonilicin from the culture broth of Monilinia

fructicola is detailed in the 1986 publication by Kachi et al. in The Journal of Antibiotics.

Unfortunately, the full text of this article, which would contain the specific extraction,

chromatography, and purification steps, is not widely accessible. General methods for isolating

fungal metabolites typically involve solvent extraction of the culture filtrate and mycelium,

followed by chromatographic separation techniques such as column chromatography and high-

performance liquid chromatography (HPLC).

Synthesis
There are no published laboratory protocols for the total synthesis of Bromomonilicin. The

compound is noted by some chemical suppliers as being available through custom synthesis.

Biological Assays
Detailed protocols for the antifungal and anticancer assays specific to Bromomonilicin are not

available. Standard methodologies for these assays are well-established and would likely

include:

Antifungal Susceptibility Testing: Broth microdilution or agar diffusion assays to determine

the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic fungi.

Cytotoxicity Assays: In vitro assays using various cancer cell lines (e.g., MTT, XTT, or

CellTiter-Glo assays) to determine the half-maximal inhibitory concentration (IC₅₀).

Signaling Pathways and Mechanism of Action
There is currently no specific information available in the public domain regarding the signaling

pathways modulated by Bromomonilicin or its precise molecular mechanism of action. To

fulfill the request for a visualization of a signaling pathway, a hypothetical workflow for the initial

screening and discovery of a natural product like Bromomonilicin is provided below. This
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diagram illustrates the logical progression from fungal culture to the identification of a bioactive

compound.
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Click to download full resolution via product page

Figure 1. A logical workflow for the discovery of Bromomonilicin.

Conclusion and Future Directions
Bromomonilicin is a natural product with established antifungal activity that warrants further

investigation, particularly concerning its potential as an anticancer agent. The primary obstacle

to advancing research on this compound is the limited accessibility of the original scientific

literature, which hinders the replication and expansion of the initial findings. Future research

should prioritize:

Accessing and disseminating the original research article to provide the scientific community

with the foundational experimental details.

Developing a reproducible total synthesis of Bromomonilicin to ensure a consistent supply

for research purposes.

Conducting comprehensive biological screening to determine its full spectrum of activity

against various fungal pathogens and cancer cell lines.

Elucidating the mechanism of action and identifying the specific cellular targets and signaling

pathways affected by Bromomonilicin.

Addressing these knowledge gaps will be crucial in determining the therapeutic potential of

Bromomonilicin and its viability as a lead compound for drug development.

To cite this document: BenchChem. [An In-Depth Technical Guide to Bromomonilicin (CAS
#101023-71-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168491#bromomonilicin-cas-101023-71-6-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

